Cas no 1396873-76-9 (1-(1,3-benzothiazol-2-yl)azetidin-3-yl 4-methyl-1,2,3-thiadiazole-5-carboxylate)

• Product Name: 1-(1,3-benzothiazol-2-yl)azetidin-3-yl 4-methyl-1,2,3-thiadiazole-5-carboxylate
• CAS No: 1396873-76-9
• MF: C₁₄H₁₂N₄O₂S₂
• MW: 332.400679588318
• CID: 5402214
• Update Time: 2025-06-11

1-(1,3-benzothiazol-2-yl)azetidin-3-yl 4-methyl-1,2,3-thiadiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• SZYYKHPDEGGDRZ-UHFFFAOYSA-N
• 1-(1,3-benzothiazol-2-yl)azetidin-3-yl 4-methyl-1,2,3-thiadiazole-5-carboxylate

• Inchi： 1S/C14H12N4O2S2/c1-8-12(22-17-16-8)13(19)20-9-6-18(7-9)14-15-10-4-2-3-5-11(10)21-14/h2-5,9H,6-7H2,1H3
• InChI Key： SZYYKHPDEGGDRZ-UHFFFAOYSA-N
• SMILES： S1C(C(OC2CN(C3=NC4=CC=CC=C4S3)C2)=O)=C(C)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 1-(1,3-benzothiazol-2-yl)azetidin-3-yl 4-methyl-1,2,3-thiadiazole-5-carboxylate

Introduction to 1-(1,3-benzothiazol-2-yl)azetidin-3-yl 4-methyl-1,2,3-thiadiazole-5-carboxylate (CAS No. 1396873-76-9)

1-(1,3-benzothiazol-2-yl)azetidin-3-yl 4-methyl-1,2,3-thiadiazole-5-carboxylate, identified by its CAS number 1396873-76-9, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by the presence of multiple nitrogen-containing rings, which are known for their diverse biological activities. The specific arrangement of rings and functional groups in this molecule imparts unique chemical properties that make it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 1-(1,3-benzothiazol-2-yl)azetidin-3-yl 4-methyl-1,2,3-thiadiazole-5-carboxylate consists of three distinct aromatic and heteroaromatic rings: a benzothiazole ring, an azetidine ring, and a thiadiazole ring. The connectivity and substitution patterns of these rings contribute to the compound's potential pharmacological relevance. The benzothiazole moiety is particularly noteworthy due to its presence in numerous bioactive natural products and synthetic drugs, where it often serves as a pharmacophore. The azetidine ring introduces a seven-membered saturated nitrogen-containing heterocycle, which can influence the compound's metabolic stability and binding affinity to biological targets.

The 4-methyl-1,2,3-thiadiazole component further enhances the structural complexity of this compound. Thiadiazoles are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a methyl group at the 4-position of the thiadiazole ring may modulate the electronic properties of the molecule, thereby affecting its interactions with biological macromolecules. The carboxylate group at the 5-position of the thiadiazole ring provides a polar functional handle that can be exploited for further derivatization or conjugation with other biomolecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with various biological targets with high precision. Studies suggest that the benzothiazole moiety may interact with nucleophilic residues in protein active sites, while the azetidine ring could form hydrogen bonds with polar backbone atoms. The thiadiazole component is likely to engage in hydrophobic interactions or π-stacking with aromatic residues in proteins. These interactions could underpin the compound's potential as an inhibitor or modulator of key enzymatic pathways involved in diseases such as cancer and inflammation.

In vitro pharmacological studies have begun to explore the biological profile of 1-(1,3-benzothiazol-2-yl)azetidin-3-yl 4-methyl-1,2,3-thiadiazole-5-carboxylate. Initial experiments have shown promising activity against certain cancer cell lines, where the compound demonstrated dose-dependent inhibition of proliferation. Mechanistic studies indicate that the compound may exert its effects by interfering with critical signaling pathways such as MAPK and PI3K/Akt. Additionally, preliminary anti-inflammatory assays have revealed inhibitory activity against key pro-inflammatory cytokines like TNF-α and IL-6, suggesting potential therapeutic applications in chronic inflammatory diseases.

The synthesis of this compound presents both challenges and opportunities for medicinal chemists. The multi-step synthesis involves constructing three distinct heterocyclic rings and integrating them into a single molecular framework. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions and cycloaddition reactions have been employed to achieve high yields and regioselectivity. The optimization of reaction conditions is crucial to minimize side products and ensure scalability for preclinical development.

The pharmacokinetic properties of 1-(1,3-benzothiazol-2-yl)azetidin-3-yl 4-methyl-1,2,3-thiadiazole-5-carboxylate are also under investigation. In vivo studies using animal models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary data suggest that the compound exhibits moderate bioavailability and reasonable tissue distribution following oral administration. Metabolic studies indicate that the benzothiazole ring undergoes oxidative metabolism in vivo, while the thiadiazole component appears to be more stable towards enzymatic degradation.

The potential therapeutic applications of this compound are vast and span multiple disease areas. Given its activity against cancer cell lines and inflammatory pathways, it holds promise as a lead compound for developing novel therapeutics in oncology and immunology. Furthermore, its structural features may make it suitable for targeting other diseases such as neurodegenerative disorders or infectious diseases caused by bacterial or viral pathogens.

The future direction of research on 1-(1,3-benzothiazol-2-ylationzetidin)-ylyl 4-methylthiadizolescarboxylic acid (CAS No: 1396873769) will likely focus on structure-based drug design to optimize its potency and selectivity. High-throughput screening (HTS) campaigns will be employed to identify derivatives with enhanced pharmacological profiles. Additionally，the development of novel synthetic routes will be essential to facilitate large-scale production for clinical trials.

In conclusion,(CAS No:1396873769) represents a structurally intriguing molecule with significant potential in pharmaceutical research。 Its unique combination of heterocyclic moieties，functional groups，and demonstrated biological activity positions it as a valuable scaffold for developing next-generation therapeutics。 As our understanding of its mechanism(s)of action continues to evolve，so too will our ability to harness its therapeutic potential for treating human disease。